![molecular formula C9H10ClF4N B6161816 1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride CAS No. 1131739-78-0](/img/no-structure.png)
1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
Overview
Description
1-[4-Fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride, also known as 4-F-TPMPA HCl, is an organofluorine compound used as a research chemical. It is a derivative of phenethylamine, a type of monoamine alkaloid found in various plants and animals. 4-F-TPMPA HCl is used in scientific research to study the biochemical and physiological effects of monoamine alkaloids. It is also used as a reagent in laboratory experiments.
Scientific Research Applications
1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride HCl has a variety of scientific research applications. It is used to study the biochemical and physiological effects of monoamine alkaloids, such as serotonin and dopamine. It is also used as a reagent in laboratory experiments to study the binding of monoamine alkaloids to their respective receptors. In addition, 1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride HCl has been used in studies of the effects of monoamine alkaloids on the immune system and the cardiovascular system.
Mechanism of Action
1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride HCl acts as an agonist at monoamine receptors, such as serotonin and dopamine. It binds to these receptors and activates them, leading to the release of neurotransmitters. The neurotransmitters then bind to other receptors and activate them, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride HCl has a variety of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which can lead to increased energy, improved mood, and improved cognitive function. It has also been shown to have anti-inflammatory and anti-oxidant effects. In addition, it has been shown to have neuroprotective effects, which can help protect the brain from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride HCl in laboratory experiments is its ability to bind to monoamine receptors and activate them. This allows researchers to study the effects of monoamine alkaloids on various biochemical and physiological processes. However, there are some limitations to using 1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride HCl in laboratory experiments. For example, it is not always possible to obtain a pure sample of the compound, which can lead to inaccurate results. In addition, the compound is not always stable, and it can degrade over time.
Future Directions
There are a variety of potential future directions for 1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride HCl research. For example, further research can be conducted to study the effects of 1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride HCl on the immune system and the cardiovascular system. In addition, further research can be conducted to study the effects of 1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride HCl on various neurological disorders, such as depression, anxiety, and schizophrenia. Finally, further research can be conducted to develop new synthesis methods for 1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride HCl and to develop new applications for the compound.
Synthesis Methods
1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride HCl is synthesized from 4-fluoro-3-(trifluoromethyl)phenylacetonitrile, which is then reacted with ethanamine hydrochloride. The reaction takes place in a polar aprotic solvent, such as acetonitrile, at a temperature of about 80°C. The reaction is catalyzed by an acid, such as p-toluenesulfonic acid, and the product is isolated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride involves the reaction of 4-fluoro-3-(trifluoromethyl)benzaldehyde with ethylamine followed by reduction of the resulting imine to the amine using sodium borohydride. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-fluoro-3-(trifluoromethyl)benzaldehyde", "ethylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-fluoro-3-(trifluoromethyl)benzaldehyde is reacted with ethylamine in the presence of a catalyst such as acetic acid to form the imine intermediate.", "Step 2: The imine intermediate is reduced to the amine using sodium borohydride in a solvent such as ethanol.", "Step 3: The resulting amine is reacted with hydrochloric acid to form the hydrochloride salt of 1-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine." ] } | |
CAS RN |
1131739-78-0 |
Molecular Formula |
C9H10ClF4N |
Molecular Weight |
243.6 |
Purity |
95 |
Origin of Product |
United States |
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